Cas no 1559840-55-9 (Bicyclo[4.2.0]octan-7-amine)

Bicyclo[4.2.0]octan-7-amine is a bicyclic amine compound characterized by its strained ring structure, which imparts unique reactivity and steric properties. The [4.2.0] bicyclic framework enhances its utility as a building block in organic synthesis, particularly for the development of constrained analogs in medicinal chemistry and materials science. Its amine functionality allows for further derivatization, enabling the formation of amides, imines, or other nitrogen-containing derivatives. The rigid scaffold is advantageous for studying conformational effects in molecular design. This compound is typically handled under inert conditions due to potential sensitivity, and its purity is critical for precise synthetic applications.
Bicyclo[4.2.0]octan-7-amine structure
Bicyclo[4.2.0]octan-7-amine structure
Product Name:Bicyclo[4.2.0]octan-7-amine
CAS No:1559840-55-9
MF:C8H15N
MW:125.211402177811
CID:5252626
Update Time:2025-10-29

Bicyclo[4.2.0]octan-7-amine Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[4.2.0]octan-7-amine
    • Inchi: 1S/C8H15N/c9-8-5-6-3-1-2-4-7(6)8/h6-8H,1-5,9H2
    • InChI Key: NTHUTVZYZXXSOR-UHFFFAOYSA-N
    • SMILES: C12C(C(N)C1)CCCC2

Bicyclo[4.2.0]octan-7-amine Pricemore >>

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Additional information on Bicyclo[4.2.0]octan-7-amine

Bicyclo[4.2.0]octan-7-amine: A Comprehensive Overview

Bicyclo[4.2.0]octan-7-amine, also known by its CAS number 1559840-55-9, is a unique bicyclic amine compound with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its distinct structural properties and versatile applications. In this article, we will delve into the structure, synthesis, applications, and recent advancements related to Bicyclo[4.2.0]octan-7-amine.

The molecular structure of Bicyclo[4.2.0]octan-7-amine is characterized by a bicyclic framework consisting of a fused six-membered ring and a four-membered ring, with an amine group attached at the 7-position. This arrangement imparts the compound with unique electronic and steric properties, making it suitable for a wide range of chemical reactions and applications. Recent studies have highlighted the importance of such bicyclic systems in drug design and materials synthesis due to their ability to mimic natural product frameworks.

The synthesis of Bicyclo[4.2.0]octan-7-amine involves a multi-step process that typically begins with the preparation of the bicyclic skeleton followed by functionalization to introduce the amine group. Researchers have explored various synthetic routes, including ring-closing metathesis and intramolecular cyclization reactions, to optimize the production of this compound. Recent advancements in catalytic methods have significantly improved the efficiency and scalability of these processes, making Bicyclo[4.2.0]octan-7-amine more accessible for industrial applications.

One of the most promising applications of Bicyclo[4.2.0]octan-7-amine lies in its use as a building block in organic synthesis. Its rigid bicyclic structure serves as an excellent scaffold for constructing complex molecules, including pharmaceutical agents and advanced materials. For instance, studies have demonstrated its utility in the synthesis of bioactive compounds with potential anticancer and antibacterial properties.

In addition to its role in organic synthesis, Bicyclo[4.2.0]octan-7-amine has shown potential in polymer chemistry as a monomer for producing high-performance polymers with tailored mechanical and thermal properties. Recent research has focused on incorporating this compound into polymeric materials to enhance their durability and resistance to environmental factors.

From an environmental standpoint, Bicyclo[4.2.0]octan-7-amine exhibits favorable biodegradation characteristics under specific conditions, making it a sustainable choice for certain industrial applications compared to traditional organic compounds.

In conclusion, Bicyclo[4.2.0]octan-7-amine (CAS No: 1559840-55-9) is a versatile compound with a wide range of applications across multiple disciplines due to its unique structural features and functional versatility.

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